Cas no 127285-28-3 (4-(Benzyloxy)-2-methoxyaniline)

• Product Name: 4-(Benzyloxy)-2-methoxyaniline
• CAS No: 127285-28-3
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5702580
• PubChem ID: 15675251
• Update Time: 2025-05-19

4-(Benzyloxy)-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-2-methoxyaniline
• 2-methoxy-4-phenylmethoxyaniline
• 127285-28-3
• EN300-1295411
• 4-Benzyloxy-2-methoxyaniline
• AKOS012988385
• BWRPCILRQOKISU-UHFFFAOYSA-N
• SCHEMBL7291737
• CS-0284093
• Benzenamine, 2-methoxy-4-(phenylmethoxy)-
• 4-(Benzyloxy)-2-methoxyaniline

• Inchi： 1S/C14H15NO2/c1-16-14-9-12(7-8-13(14)15)17-10-11-5-3-2-4-6-11/h2-9H,10,15H2,1H3
• InChI Key： BWRPCILRQOKISU-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C(=C1)OC)N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 387.4±27.0 °C(Predicted)
• pka: 5.10±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(Benzyloxy)-2-methoxyaniline

4-(Benzyloxy)-2-methoxyaniline: A Comprehensive Overview

4-(Benzyloxy)-2-methoxyaniline (CAS No. 127285-28-3) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, material synthesis, and as an intermediate in organic reactions. The molecule consists of a benzene ring substituted with a benzyloxy group at the para position and a methoxy group at the meta position relative to the amino group.

The synthesis of 4-(Benzyloxy)-2-methoxyaniline involves multi-step reactions, often utilizing coupling agents and protecting groups to achieve high purity and yield. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and minimizing by-products. This has made the compound more accessible for large-scale applications in industries such as pharmaceuticals and agrochemicals.

One of the most notable applications of 4-(Benzyloxy)-2-methoxyaniline is in the field of materials science, where it serves as a precursor for advanced polymers and coatings. Researchers have explored its use in creating self-healing materials and stimuli-responsive systems, leveraging its ability to undergo reversible chemical transformations under specific conditions.

In drug discovery, 4-(Benzyloxy)-2-methoxyaniline has been investigated as a lead compound for developing novel therapeutic agents. Its structure allows for easy functionalization, enabling the creation of derivatives with enhanced bioavailability and target specificity. Recent studies have highlighted its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as Alzheimer's and Parkinson's.

The physical and chemical properties of 4-(Benzyloxy)-2-methoxyaniline are well-documented, with a melting point of approximately 150°C and a solubility profile that makes it suitable for various solvent systems. Its UV-Vis absorption spectrum reveals strong absorbance in the visible region, making it a candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Recent research has also focused on the environmental impact of 4-(Benzyloxy)-2-methoxyaniline, particularly its biodegradability and toxicity profiles. Studies indicate that under aerobic conditions, the compound undergoes rapid degradation, minimizing its environmental footprint. This aligns with growing industry trends toward sustainable chemistry practices.

In conclusion, 4-(Benzyloxy)-2-methoxyaniline (CAS No. 127285-28-3) is a multifaceted compound with promising applications across diverse scientific domains. Its structural versatility, coupled with advancements in synthetic methodologies and application-specific modifications, positions it as a valuable tool for researchers and industry professionals alike.